N-(m-tolyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3-methylphenyl)-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H23N3O/c1-16-8-10-18(11-9-16)21-20-7-4-12-24(20)13-14-25(21)22(26)23-19-6-3-5-17(2)15-19/h3-12,15,21H,13-14H2,1-2H3,(H,23,26)
• InChI Key: DHIRDMPFLQWYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

N-(m-tolyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments, have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Reactions

• N-(m-tolyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is involved in the synthesis of various heterocyclic compounds. For example, it's used in the preparation of 2-substituted 2,6-dihydro-3-hydroxy-7H-pyrazolo[4, 3-d]pyrimidin-7-ones, which have potential applications in pharmaceuticals and material sciences. The synthesis involves reduction and subsequent condensation processes, highlighting its versatility as a building block in organic chemistry (Ochi & Miyasaka, 1983).

• Another significant application is in the domino synthesis of pyrazino-indoles and pyrroles using vinyl selenones. This demonstrates the compound's utility in creating biologically relevant structures through Michael/intramolecular nucleophilic substitution pathways (Palomba et al., 2018).

Biological Activity and Drug Development

• Some derivatives of this compound have been studied for their inhibitory activity against enzymes like acetylcholinesterase, a target for Alzheimer's disease treatment. Specific tetrahydropyrimidines showed varying degrees of inhibitory activity, indicating potential therapeutic applications (Elumalai et al., 2014).

• In pharmacology, novel pyrrolo[1,2-a]pyrazine ligands synthesized from this compound have shown significant anxiolytic activity, suggesting its role in developing new anxiolytic drugs (Yarkova et al., 2019).

Reactivity and Structural Studies

• The compound's reactivity has been explored in various chemical reactions, including recyclization processes and the formation of complex structures like pyrrolidine-2,3-diones and pyrazoles. This underlines its reactivity and potential for generating diverse molecular architectures (Silaichev & Maslivets, 2013).

• Ab initio calculations have been conducted to understand the structure of 3,4-dihydropyrrolo[1,2-a]pyrazine, a related compound, which helps in predicting its chemical behavior and interactions in various applications (Mínguez et al., 1997).